Cas no 1538283-27-0 (N-ethyl-2-methyl-5-(trifluoromethyl)aniline)

• Product Name: N-ethyl-2-methyl-5-(trifluoromethyl)aniline
• CAS No: 1538283-27-0
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 5180788
• PubChem ID: 66480929
• Update Time: 2025-05-21

N-ethyl-2-methyl-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-ethyl-2-methyl-5-(trifluoromethyl)-
• N-ethyl-2-methyl-5-(trifluoromethyl)aniline

• Inchi： 1S/C10H12F3N/c1-3-14-9-6-8(10(11,12)13)5-4-7(9)2/h4-6,14H,3H2,1-2H3
• InChI Key： RWNVQWVPIQQEQL-UHFFFAOYSA-N
• SMILES： C1(NCC)=CC(C(F)(F)F)=CC=C1C

Additional information on N-ethyl-2-methyl-5-(trifluoromethyl)aniline

Recent Advances in the Application of 1538283-27-0 and N-ethyl-2-methyl-5-(trifluoromethyl)aniline in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 1538283-27-0 and the product name N-ethyl-2-methyl-5-(trifluoromethyl)aniline has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and ethylamine functional groups, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, shedding light on its versatility and utility in these fields.

One of the key areas of research involving 1538283-27-0 is its role as an intermediate in the synthesis of more complex molecules. The trifluoromethyl group, in particular, is known for its ability to enhance the metabolic stability and bioavailability of pharmaceutical compounds. Recent publications have highlighted innovative synthetic routes to produce N-ethyl-2-methyl-5-(trifluoromethyl)aniline with high yield and purity, which is critical for its downstream applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for the efficient introduction of the trifluoromethyl group into aromatic systems, significantly reducing the cost and environmental impact of the synthesis process.

In addition to its synthetic utility, N-ethyl-2-methyl-5-(trifluoromethyl)aniline has been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. A recent in vitro study conducted by researchers at a leading pharmaceutical company revealed that derivatives of this compound showed promising activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings open new avenues for the development of anti-inflammatory drugs with improved efficacy and safety profiles.

Furthermore, the agrochemical industry has also explored the use of 1538283-27-0 and its derivatives as potential pesticides or herbicides. The trifluoromethyl group is known to enhance the lipophilicity and penetration of agrochemicals, making them more effective at lower doses. A 2022 report by the Agricultural Chemical Society highlighted the development of new herbicidal agents based on the structural scaffold of N-ethyl-2-methyl-5-(trifluoromethyl)aniline, which demonstrated superior weed control efficiency compared to existing products. This research underscores the compound's potential to contribute to sustainable agriculture by reducing the environmental footprint of crop protection chemicals.

Despite these promising developments, challenges remain in the large-scale production and application of 1538283-27-0. Issues such as regioselectivity in chemical reactions and the need for greener synthetic methods are areas of active research. Recent advancements in flow chemistry and biocatalysis offer potential solutions to these challenges, as evidenced by a 2023 study in the journal Organic Process Research & Development, which reported a continuous-flow synthesis of N-ethyl-2-methyl-5-(trifluoromethyl)aniline with minimal waste generation.

In conclusion, the compound 1538283-27-0 and its derivative N-ethyl-2-methyl-5-(trifluoromethyl)aniline represent a versatile and valuable tool in chemical biology and pharmaceutical research. Ongoing studies continue to uncover new applications and improve synthetic methodologies, paving the way for its broader adoption in drug discovery, agrochemicals, and beyond. As research progresses, it is expected that this compound will play an increasingly important role in addressing some of the most pressing challenges in these fields.